Cas no 82202-41-3 (2,2,2-Trichloro-N-(pyridin-3-yl)acetamide)

• Product name: 2,2,2-Trichloro-N-(pyridin-3-yl)acetamide
• CAS No: 82202-41-3
• MF: C₇H₅N₂OCl₃
• MW: 239.4864
• MDL: MFCD00030921
• CID: 732338
• PubChem ID: 3447703

2,2,2-Trichloro-N-(pyridin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trichloro-N-(pyridin-3-yl)acetamide
• 2,2,2-TRICHLORO-N-PYRIDIN-3-YLACETAMIDE
• 82202-41-3
• A864442
• MFCD00030921
• AKOS001176760
• 2,2,2-Trichloro-N-(3-pyridinyl)acetamide
• EN300-15443
• DTXSID00392558
• Z147590352
• IAJBRNJSFKORJC-UHFFFAOYSA-N
• SCHEMBL2858634
• BS-22773
• G61742

• MDL： MFCD00030921
• Inchi： InChI=1S/C7H5Cl3N2O/c8-7(9,10)6(13)12-5-2-1-3-11-4-5/h1-4H,(H,12,13)
• InChI Key： IAJBRNJSFKORJC-UHFFFAOYSA-N
• SMILES： ClC(Cl)(Cl)C(NC1=CN=CC=C1)=O

Computed Properties

• Exact Mass: 237.947
• Monoisotopic Mass: 237.947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 343.5±42.0 °C at 760 mmHg
• Flash Point: 161.6±27.9 °C
• Refractive Index: 1.626
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2,2,2-Trichloro-N-(pyridin-3-yl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2,2,2-Trichloro-N-(pyridin-3-yl)acetamide

Comprehensive Overview of 2,2,2-Trichloro-N-(pyridin-3-yl)acetamide (CAS No. 82202-41-3): Properties, Applications, and Industry Insights

2,2,2-Trichloro-N-(pyridin-3-yl)acetamide, identified by its CAS number 82202-41-3, is a specialized organic compound that has garnered significant attention in agrochemical and pharmaceutical research. This compound, often referred to by its systematic name or abbreviated as Trichloroacetamide derivative, features a unique molecular structure combining a pyridine ring with a trichloroacetamide moiety. Its distinct chemical properties make it a subject of interest for scientists exploring novel crop protection agents and bioactive molecules.

In recent years, the demand for high-efficiency agrochemicals has surged due to global food security concerns and climate change impacts on agriculture. Researchers have investigated 2,2,2-Trichloro-N-(pyridin-3-yl)acetamide as a potential plant growth regulator or pesticide intermediate, with studies suggesting its role in modulating specific enzymatic pathways in plants. The compound's pyridine-based structure aligns with current trends in developing heterocyclic agrochemicals, which dominate approximately 70% of modern crop protection products.

The pharmaceutical industry has also shown interest in CAS 82202-41-3 due to its structural similarity to known bioactive pyridine derivatives. Preliminary studies indicate potential applications in developing small molecule therapeutics, particularly in targeting specific metabolic disorders. However, comprehensive clinical evaluations are still pending, making this an exciting frontier for medicinal chemistry research.

From a synthetic chemistry perspective, 2,2,2-Trichloro-N-(pyridin-3-yl)acetamide serves as a valuable chemical building block for creating more complex molecular architectures. Its trichloromethyl group offers unique reactivity patterns that enable diverse transformations, appealing to researchers working on green chemistry approaches and atom-economical synthesis. Recent publications highlight its utility in cascade reactions and multi-component couplings.

Environmental considerations surrounding chlorinated compounds have led to increased scrutiny of substances like 82202-41-3. Modern research focuses on understanding its environmental fate, biodegradation pathways, and potential eco-friendly alternatives. These studies align with the chemical industry's shift toward sustainable chemistry and green manufacturing principles, addressing common search queries about environmentally benign agrochemicals.

Analytical characterization of 2,2,2-Trichloro-N-(pyridin-3-yl)acetamide typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm its molecular structure and purity, crucial for research applications. The compound's spectral data and physicochemical properties (including melting point, solubility, and stability) are well-documented in scientific literature, making it accessible for further study.

Market analysts note growing interest in pyridine-based specialty chemicals, with CAS 82202-41-3 representing a niche but important segment. The compound's potential applications in precision agriculture and targeted drug delivery systems position it as a candidate for future commercialization, particularly in markets emphasizing sustainable crop solutions and personalized medicine approaches.

Safety assessments of 2,2,2-Trichloro-N-(pyridin-3-yl)acetamide follow standard chemical hygiene protocols, with researchers employing appropriate laboratory safety measures during handling. While not classified as hazardous under normal research conditions, proper risk assessment and waste management procedures are essential, reflecting the chemical industry's commitment to responsible research practices.

Future research directions for 82202-41-3 may explore its structure-activity relationships in greater depth, particularly through computational chemistry and molecular docking studies. These approaches could unlock new applications in agricultural science and pharmaceutical development, addressing current challenges in pest resistance and drug discovery that dominate scientific discourse.

The intellectual property landscape surrounding 2,2,2-Trichloro-N-(pyridin-3-yl)acetamide includes several patents covering its synthesis methods and potential applications. This reflects the compound's commercial potential while highlighting the importance of innovation protection in specialty chemicals. Researchers frequently search for patent status and technology transfer opportunities related to such compounds.

In educational contexts, CAS 82202-41-3 serves as an excellent example for teaching organic synthesis principles, spectral interpretation, and structure-property relationships. Its well-defined characteristics make it suitable for advanced chemistry curricula and research training programs, particularly in institutions focusing on applied chemical sciences.

As global regulations evolve regarding chemical registration and product stewardship, compounds like 2,2,2-Trichloro-N-(pyridin-3-yl)acetamide will require ongoing evaluation. The scientific community continues to monitor regulatory developments while advancing knowledge about this compound's potential benefits and limitations, ensuring alignment with international chemical safety standards.